Cas no 956003-68-2 (3-bromo-1-tetrahydropyran-4-yl-pyrrolo[2,3-c]pyridine)

3-Bromo-1-tetrahydropyran-4-yl-pyrrolo[2,3-c]pyridine is a heterocyclic compound featuring a pyrrolo[2,3-c]pyridine core substituted with a bromo group at the 3-position and a tetrahydropyran-4-yl moiety at the 1-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. The bromo substituent offers reactivity for further functionalization via cross-coupling reactions, while the tetrahydropyran group enhances solubility and metabolic stability. Its well-defined synthetic route and high purity ensure consistent performance in research applications. This compound is particularly useful in medicinal chemistry for the design of kinase inhibitors and other therapeutic agents.
3-bromo-1-tetrahydropyran-4-yl-pyrrolo[2,3-c]pyridine structure
956003-68-2 structure
Product Name:3-bromo-1-tetrahydropyran-4-yl-pyrrolo[2,3-c]pyridine
CAS No:956003-68-2
MF:C12H13BrN2O
MW:281.15
MDL:MFCD30471935
CID:5095961
PubChem ID:69220158
Update Time:2026-03-02

3-bromo-1-tetrahydropyran-4-yl-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-c]pyridine, 3-bromo-1-(tetrahydro-2H-pyran-4-yl)-
    • 3-bromo-1-(oxan-4-yl)pyrrolo[2,3-c]pyridine
    • 3-bromo-1-tetrahydropyran-4-yl-pyrrolo[2,3-c]pyridine
    • 3-Bromo-1-(tetrahydro-2H-pyran-4-yl)-1h-pyrrolo[2,3-c]pyridine
    • 3-Bromo-1-(tetrahydro-2H-pyran-4-yl)-6-azaindole
    • CS-0092726
    • SCHEMBL4859713
    • PB43967
    • W12613
    • 956003-68-2
    • BS-43539
    • MFCD30471935
    • SY126988
    • DB-204177
    • MDL: MFCD30471935
    • Inchi: 1S/C12H13BrN2O/c13-11-8-15(9-2-5-16-6-3-9)12-7-14-4-1-10(11)12/h1,4,7-9H,2-3,5-6H2
    • InChI Key: PVTNLAGWWZZBMQ-UHFFFAOYSA-N
    • SMILES: C1=NC=CC2C(Br)=CN(C3CCOCC3)C1=2

Computed Properties

  • Exact Mass: 280.02113g/mol
  • Monoisotopic Mass: 280.02113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 27Ų

3-bromo-1-tetrahydropyran-4-yl-pyrrolo[2,3-c]pyridine Pricemore >>

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